2-(2-Formyloxazol-4-yl)acetic acid

• Molecular Formula: C6H5NO4
• Molecular Weight: 155.11 g/mol
• IUPAC Name: 2-(2-formyl-1,3-oxazol-4-yl)acetic acid
• InChI: InChI=1S/C6H5NO4/c8-2-5-7-4(3-11-5)1-6(9)10/h2-3H,1H2,(H,9,10)
• InChI Key: JCCIKLAGPBFMNW-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N=C(O1)C=O)CC(=O)O

Description

2-(2-Formyloxazol-4-yl)acetic acid is a heterocyclic organic compound featuring an oxazole core substituted with a formyl group at position 2 and an acetic acid moiety at position 4. This compound is of interest in medicinal chemistry and materials science due to its functional versatility, though its specific applications remain under investigation. Notably, its methyl ester derivative (Methyl 2-(2-formyloxazol-4-yl)acetate) has been cataloged as a precursor with improved lipophilicity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-Formyloxazol-4-yl)acetic acid typically involves the reaction of Nα-Cbz-aspartic acid with formaldehyde, resulting in the formation of the oxazole ring . The reaction conditions often require the use of activated esters or mixed anhydrides to facilitate the formation of the desired product .

Industrial Production Methods

While specific industrial production methods for 2-(2-Formyloxazol-4-yl)acetic acid are not well-documented, the general approach would involve scaling up the laboratory synthesis methods. This would include optimizing reaction conditions, such as temperature, pressure, and the use of catalysts, to increase yield and purity.

Chemical Reactions Analysis

Types of Reactions

2-(2-Formyloxazol-4-yl)acetic acid can undergo various types of chemical reactions, including:

Oxidation: The formyl group can be oxidized to a carboxylic acid.

Reduction: The formyl group can be reduced to an alcohol.

Substitution: The oxazole ring can undergo electrophilic and nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are typically used.

Substitution: Electrophilic substitution can be facilitated by reagents like bromine (Br₂) or chlorine (Cl₂), while nucleophilic substitution may involve reagents like sodium hydroxide (NaOH).

Major Products Formed

Oxidation: 2-(2-Carboxyloxazol-4-yl)acetic acid.

Reduction: 2-(2-Hydroxyoxazol-4-yl)acetic acid.

Substitution: Various substituted oxazole derivatives depending on the reagents used.

Scientific Research Applications

2-(2-Formyloxazol-4-yl)acetic acid has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of β-branched peptide derivatives.

Medicine: Investigated for its potential use in drug development, particularly in the synthesis of bioactive molecules.

Industry: May be used in the production of specialized chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(2-Formyloxazol-4-yl)acetic acid involves its interaction with specific molecular targets and pathways. The compound’s formyl group and oxazole ring allow it to participate in various biochemical reactions, potentially affecting enzyme activity and protein function .

Comparison with Similar Compounds

Thiazole-Based Derivatives

• 2-(2-Formylaminothiazol-4-yl)acetic acid (CAS 75890-68-5) Core Structure: Thiazole (C₃H₃NS) replaces oxazole, introducing a sulfur atom. Substituents: Formylamino (-NHCHO) at position 2 and acetic acid at position 4. Implications: Sulfur’s polarizability may enhance intermolecular interactions compared to oxygen in oxazole.
• [2-(2-Fluoro-phenylamino)-thiazol-4-yl]-acetic acid (CAS 878618-18-9) Core Structure: Thiazole with a 2-fluoro-phenylamino substituent at position 2. Substituents: Fluorine’s electronegativity and aromatic amino group could improve bioavailability and target binding in drug design. Molecular Weight: 252.26 g/mol (vs. ~155.11 g/mol for the target compound), suggesting increased steric bulk .

Oxazole Derivatives

• Methyl 2-(2-formyloxazol-4-yl)acetate (CAS 1515653-78-7)
  • Core Structure : Identical oxazole core to the target compound.
  • Substituents : Methyl ester replaces the acetic acid’s hydroxyl group.
  • Implications : Higher lipophilicity (logP) due to esterification, making it more suitable for transmembrane delivery. Molecular weight: 169.13 g/mol .

Phenoxy and Thiazolidinone Derivatives

2-(2-Ethoxy-4-formylphenoxy)acetic Acid (CAS 51264-76-7)

• Core Structure : Benzene ring substituted with ethoxy (-OCH₂CH₃) and formyl groups.
• Substituents : Acetic acid side chain.
• Molecular weight: 224.21 g/mol .

2-[(2Z)-4-Oxo-3-phenyl-2-[(4H-1,2,4-triazol-4-yl)imino]-1,3-thiazolidin-5-yl]acetic Acid (CAS 29560-50-7)

• Core Structure: Thiazolidinone fused with triazole.
• Substituents: Phenyl and triazolylimino groups enhance structural complexity.
• Implications : The keto group and triazole moiety are common pharmacophores in enzyme inhibitors. Molecular weight: 317.32 g/mol .

Data Table: Comparative Analysis of Key Compounds

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Core Structure	Key Substituents	Notable Features
2-(2-Formyloxazol-4-yl)acetic acid	Not provided	C₆H₅NO₄	~155.11	Oxazole	Formyl (C2), Acetic acid (C4)	Oxazole core with polar substituents
2-(2-Formylaminothiazol-4-yl) acetic acid	75890-68-5	C₆H₅N₂O₃S	197.18	Thiazole	Formylamino (C2), Acetic acid (C4)	Sulfur enhances intermolecular interactions
[2-(2-Fluoro-phenylamino)-thiazol-4-yl]-acetic acid	878618-18-9	C₁₁H₉FN₂O₂S	252.26	Thiazole	2-Fluoro-phenylamino (C2)	Fluorine improves bioavailability
2-(2-Ethoxy-4-formylphenoxy)acetic acid	51264-76-7	C₁₁H₁₂O₅	224.21	Phenoxy	Ethoxy (C2), Formyl (C4)	Aromatic system increases hydrophobicity
Methyl 2-(2-formyloxazol-4-yl)acetate	1515653-78-7	C₇H₇NO₄	169.13	Oxazole	Methyl ester (C4)	Enhanced lipophilicity
Thiazolidinone-triazole derivative	29560-50-7	C₁₃H₁₁N₅O₃S	317.32	Thiazolidinone	Phenyl, Triazolylimino	Complex pharmacophore for targeting enzymes

Key Findings and Implications

Thiazole-based compounds (e.g., CAS 75890-68-5) leverage sulfur’s polarizability for stronger van der Waals interactions.

Substituent Effects :

• Formyl groups enhance electrophilicity, enabling nucleophilic additions or condensations.
• Fluorine substituents (e.g., CAS 878618-18-9) improve metabolic stability and membrane permeability.

Functional Group Modifications :

• Esterification (e.g., Methyl 2-(2-formyloxazol-4-yl)acetate) increases lipophilicity, suggesting utility as a prodrug.

Structural Complexity: Thiazolidinone-triazole hybrids (e.g., CAS 29560-50-7) demonstrate the role of fused heterocycles in targeting biological macromolecules.

Biological Activity

2-(2-Formyloxazol-4-yl)acetic acid is a compound of interest due to its potential biological activities, particularly in the fields of cancer therapy and inflammation. This article provides a comprehensive overview of its biological activity, focusing on its mechanisms, effects on various cell lines, and potential therapeutic applications.

2-(2-Formyloxazol-4-yl)acetic acid features an oxazole ring, which is known for its pharmacological properties. The structure can be represented as follows:

$$\text{C}_8\text{H}_7\text{N}_1\text{O}_3$$

This compound has been synthesized through various methods, including multicomponent reactions involving starting materials such as 8-hydroxyquinoline and phenylglyoxal .

The primary mechanism of action for 2-(2-Formyloxazol-4-yl)acetic acid involves the inhibition of the enzyme microsomal prostaglandin E synthase-1 (mPGES-1). This enzyme plays a crucial role in the biosynthesis of prostaglandin E2 (PGE2), which is implicated in inflammation and cancer progression. Inhibition of mPGES-1 can selectively reduce PGE2 levels associated with pathological conditions while preserving other important prostanoids .

Anticancer Effects

Recent studies have shown that 2-(2-Formyloxazol-4-yl)acetic acid exhibits significant anticancer activity. For instance, it has been demonstrated to induce apoptosis in various cancer cell lines, including A549 (lung cancer) and MCF7 (breast cancer). The compound triggers cell cycle arrest at the G0/G1 phase and increases the subG0/G1 fraction, indicating cell death through apoptosis or necrosis .

Anti-inflammatory Activity

The anti-inflammatory properties of 2-(2-Formyloxazol-4-yl)acetic acid are attributed to its ability to inhibit mPGES-1, leading to decreased production of pro-inflammatory mediators. This action has been linked to potential therapeutic benefits in conditions such as arthritis and other inflammatory diseases .

Case Studies

A case study involving the application of 2-(2-Formyloxazol-4-yl)acetic acid on A549 cell lines revealed an IC50 value in the low micromolar range, indicating potent inhibitory activity against mPGES-1. The compound's efficacy was further compared to established inhibitors like CAY10526, showing promising results for future drug development .

Comparative Analysis

The following table summarizes the biological activities and effects observed in various studies involving 2-(2-Formyloxazol-4-yl)acetic acid:

Activity	Effect	Cell Line/Model	IC50 Value
mPGES-1 Inhibition	Selective inhibition	A549	Low micromolar
Apoptosis Induction	Increased subG0/G1 fraction	A549	Not specified
Anti-inflammatory	Reduced PGE2 levels	In vitro models	Not specified